N-(2-methoxybenzyl)-2-(4-methoxybenzyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H20N2O3S/c1-24-16-9-7-14(8-10-16)11-19-22-17(13-26-19)20(23)21-12-15-5-3-4-6-18(15)25-2/h3-10,13H,11-12H2,1-2H3,(H,21,23)
• InChI Key: QMVKRKQZFLJMBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

This compound is a thiazole derivative. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. They are found in many important drugs and natural products.

Molecular Structure Analysis

The molecular structure of this compound would consist of a thiazole ring with two methoxybenzyl groups attached. The presence of these groups could influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the thiazole ring and the methoxybenzyl groups. For example, the compound is likely to be solid at room temperature.

Scientific Research Applications

These applications highlight the versatility of “N-[(2-methoxyphenyl)methyl]-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide” and underscore its potential impact across diverse scientific disciplines. Researchers continue to explore its properties, aiming to unlock novel therapeutic avenues.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs containing a thiazole ring are kinase inhibitors, but without more information, it’s hard to predict the exact mechanism.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific data, it’s hard to comment on the exact safety and hazards associated with this compound.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action.